Cas no 2241138-10-1 (CID 138015563)
CID 138015563 Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-[(5-amino-5,6,7,8-tetrahydronaphthalen-2-yl)methyl]carbamate hydrochloride
- Tert-butyl N-[(5-amino-5,6,7,8-tetrahydronaphthalen-2-yl)methyl]carbamate;hydrochloride
- Z3304108248
- 2241138-10-1
- EN300-6477413
- CID 138015563
-
- Inchi: 1S/C16H24N2O2.ClH/c1-16(2,3)20-15(19)18-10-11-7-8-13-12(9-11)5-4-6-14(13)17;/h7-9,14H,4-6,10,17H2,1-3H3,(H,18,19);1H
- InChI Key: ARIYUJTUVCKNGV-UHFFFAOYSA-N
- SMILES: Cl.O(C(NCC1C=CC2=C(C=1)CCCC2N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 312.1604557g/mol
- Monoisotopic Mass: 312.1604557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 338
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.4Ų
CID 138015563 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6477413-0.05g |
tert-butyl N-[(5-amino-5,6,7,8-tetrahydronaphthalen-2-yl)methyl]carbamate hydrochloride |
2241138-10-1 | 95.0% | 0.05g |
$238.0 | 2025-03-15 | |
| Enamine | EN300-6477413-0.1g |
tert-butyl N-[(5-amino-5,6,7,8-tetrahydronaphthalen-2-yl)methyl]carbamate hydrochloride |
2241138-10-1 | 95.0% | 0.1g |
$355.0 | 2025-03-15 | |
| Enamine | EN300-6477413-0.25g |
tert-butyl N-[(5-amino-5,6,7,8-tetrahydronaphthalen-2-yl)methyl]carbamate hydrochloride |
2241138-10-1 | 95.0% | 0.25g |
$509.0 | 2025-03-15 | |
| Enamine | EN300-6477413-0.5g |
tert-butyl N-[(5-amino-5,6,7,8-tetrahydronaphthalen-2-yl)methyl]carbamate hydrochloride |
2241138-10-1 | 95.0% | 0.5g |
$803.0 | 2025-03-15 | |
| Enamine | EN300-6477413-1.0g |
tert-butyl N-[(5-amino-5,6,7,8-tetrahydronaphthalen-2-yl)methyl]carbamate hydrochloride |
2241138-10-1 | 95.0% | 1.0g |
$1029.0 | 2025-03-15 | |
| Enamine | EN300-6477413-2.5g |
tert-butyl N-[(5-amino-5,6,7,8-tetrahydronaphthalen-2-yl)methyl]carbamate hydrochloride |
2241138-10-1 | 95.0% | 2.5g |
$2014.0 | 2025-03-15 | |
| Enamine | EN300-6477413-5.0g |
tert-butyl N-[(5-amino-5,6,7,8-tetrahydronaphthalen-2-yl)methyl]carbamate hydrochloride |
2241138-10-1 | 95.0% | 5.0g |
$2981.0 | 2025-03-15 | |
| Enamine | EN300-6477413-10.0g |
tert-butyl N-[(5-amino-5,6,7,8-tetrahydronaphthalen-2-yl)methyl]carbamate hydrochloride |
2241138-10-1 | 95.0% | 10.0g |
$4421.0 | 2025-03-15 | |
| 1PlusChem | 1P0287RW-50mg |
tert-butyl N-[(5-amino-5,6,7,8-tetrahydronaphthalen-2-yl)methyl]carbamate hydrochloride |
2241138-10-1 | 95% | 50mg |
$346.00 | 2023-12-18 | |
| 1PlusChem | 1P0287RW-100mg |
tert-butyl N-[(5-amino-5,6,7,8-tetrahydronaphthalen-2-yl)methyl]carbamate hydrochloride |
2241138-10-1 | 95% | 100mg |
$501.00 | 2023-12-18 |
CID 138015563 Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on CID 138015563
Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on 2241138-10-1 and CID 138015563
In the rapidly evolving field of chemical biology and pharmaceutical research, the identification and characterization of novel compounds play a pivotal role in drug discovery and development. This research brief highlights the latest findings related to the compound with the identifier 2241138-10-1 and the product CID 138015563. These compounds have garnered significant attention due to their potential therapeutic applications and unique chemical properties. The following sections provide an in-depth analysis of recent studies, focusing on their background, methodologies, results, and implications for future research.
The compound 2241138-10-1, a recently synthesized small molecule, has shown promising activity in preclinical models targeting inflammatory pathways. Recent studies have elucidated its mechanism of action, revealing its ability to modulate key signaling molecules such as NF-κB and MAPK. These findings suggest its potential as a lead compound for the development of anti-inflammatory therapeutics. Meanwhile, CID 138015563, a structurally distinct entity, has been investigated for its role in oncology, particularly in inhibiting tumor growth through the disruption of metabolic pathways in cancer cells.
Methodologically, researchers have employed a combination of in vitro and in vivo approaches to evaluate the efficacy and safety of these compounds. High-throughput screening assays, molecular docking studies, and pharmacokinetic analyses have been instrumental in understanding their biological activities. For instance, a recent study utilizing X-ray crystallography provided detailed structural insights into the binding interactions of 2241138-10-1 with its target protein, offering a foundation for structure-based drug design.
The results from these investigations are highly encouraging. In the case of 2241138-10-1, significant reductions in pro-inflammatory cytokines were observed in animal models of rheumatoid arthritis, with minimal off-target effects. Similarly, CID 138015563 demonstrated potent anti-proliferative effects in various cancer cell lines, including those resistant to conventional chemotherapy. These outcomes underscore the therapeutic potential of these compounds and warrant further clinical evaluation.
In conclusion, the latest research on 2241138-10-1 and CID 138015563 highlights their promising applications in treating inflammatory diseases and cancer, respectively. The integration of advanced computational and experimental techniques has provided a comprehensive understanding of their mechanisms and therapeutic profiles. Future studies should focus on optimizing their pharmacokinetic properties and evaluating their efficacy in human trials. These efforts could pave the way for the development of novel therapeutics addressing unmet medical needs.
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